Cas no 52562-50-2 (5-methyl-1H-indole-3-carbaldehyde)

• Product Name: 5-methyl-1H-indole-3-carbaldehyde
• CAS No: 52562-50-2
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD00022720
• CID: 56266
• PubChem ID: 24848132
• Update Time: 2025-04-18

5-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1H-indole-3-carboxaldehyde
• 5-Methyl-1H-indole-3-carbaldehyde
• 5-METHYLINDOLE-3-ALDEHYDE
• 5-Methylindole-3-carboxaldehyde
• 5-Methylindole-3-carboxyaldehyde
• NSC 88872
• SB14971
• SY056967
• BB 0262351
• SCHEMBL1094048
• 52562-50-2
• MFCD00022720
• AB01330564-02
• FT-0620624
• 5-methylindole-3-carbaldehyde
• PS-3921
• NSC88872
• CS-W022408
• A15619
• Z1138836779
• M-4014
• NSC-88872
• NCGC00337092-01
• 1H-Indole-3-carbaldehyde, 5-methyl-
• 3-formyl-5-methylindole
• 3-Carboxaldehyde, 5-methylindole-
• AKOS004116765
• DTXSID60293350
• BCP26809
• EN300-80346
• 5-Methylindole-3-carboxaldehyde, 97%
• AM20060428
• STK504683
• BBL027882
• ALBB-007648
• DB-013348
• 5-methyl-1H-indole-3-carbaldehyde

• MDL： MFCD00022720
• Inchi： 1S/C10H9NO/c1-7-2-3-10-9(4-7)8(6-12)5-11-10/h2-6,11H,1H3
• InChI Key： ZTNQWTPWKNDRNF-UHFFFAOYSA-N
• SMILES： O=CC1=CNC2C=CC(C)=CC=21

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 32.9A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.226
• Melting Point: 148-151 °C (lit.)
• Boiling Point: 348.2°C at 760 mmHg
• Flash Point: 172.3°C
• Refractive Index: 1.698
• PSA: 32.86000
• LogP: 2.28880
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-methyl-1H-indole-3-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles